2-(1-Isopropyl-5-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid

• Molecular Formula: C9H11F3N2O2
• Molecular Weight: 236.19 g/mol
• IUPAC Name: 2-[1-propan-2-yl-5-(trifluoromethyl)pyrazol-4-yl]acetic acid
• InChI: InChI=1S/C9H11F3N2O2/c1-5(2)14-8(9(10,11)12)6(4-13-14)3-7(15)16/h4-5H,3H2,1-2H3,(H,15,16)
• InChI Key: JUDUQDDNPUFUFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=C(C=N1)CC(=O)O)C(F)(F)F

Description

2-(1-Isopropyl-5-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid is a useful research compound. Its molecular formula is C9H11F3N2O2 and its molecular weight is 236.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aqueous sodium hydroxide (150 mL of a 1 M solution) was added to [1-isopropyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]acetonitrile (Preparation 106, 6.2 g, 28.6 mmol) in EtOH (150 mL) and the mixture was heated at 60° C. for 16 hours. The mixture was evaporated in vacuo and the residue was dissolved in water (50 mL) then washed with EtOAc (100 mL). The aqueous phase was acidified to pH 5 using 1N HCl and extracted with 10% IPA in DCM (4×100 mL). The combined organic phases were dried over sodium sulphate and evaporated in vacuo to afford the title compound as a white solid in 75% yield, 5.0 g.